Cas no 1804729-80-3 (3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804729-80-3
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4833774
• Update Time: 2025-11-03

3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-4-2-3(7(14)15)13-6(5(4)12)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： GASJUUONLVGEIA-UHFFFAOYSA-N
• SMILES： IC1C(=NC(C(=O)O)=CC=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Overview of 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804729-80-3)

3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804729-80-3, features a unique molecular structure combining iodo, methoxy, and trifluoromethoxy functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential for developing novel active pharmaceutical ingredients (APIs) and crop protection agents due to its versatile reactivity.

The growing demand for halogenated pyridine compounds like 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid is driven by their role in drug discovery and material science. Recent studies highlight its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for creating complex molecular architectures. This aligns with current trends in green chemistry, where efficient synthesis methods reduce environmental impact. Users searching for "pyridine carboxylic acid derivatives" or "trifluoromethoxy-substituted heterocycles" will find this compound particularly relevant.

From a structural-activity relationship (SAR) perspective, the iodo and trifluoromethoxy groups in CAS 1804729-80-3 enhance electron-withdrawing properties, improving binding affinity in target molecules. This characteristic is crucial for designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Laboratories focusing on high-throughput screening (HTS) often prioritize such compounds for their modular functionalization potential.

In agrochemical applications, 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid serves as a precursor for herbicides and pesticides with improved selectivity. The trifluoromethoxy group contributes to enhanced lipid solubility, a key factor in pest control formulations. Queries such as "fluorinated pyridine synthesis" or "iodo-substituted agrochemical intermediates" frequently lead to this compound in scientific databases.

Quality control of CAS 1804729-80-3 requires advanced analytical techniques like HPLC, NMR, and mass spectrometry to ensure purity >98%, a standard demanded by GMP-compliant manufacturers. Storage recommendations typically include anhydrous conditions at -20°C to preserve stability, a detail critical for procurement specialists searching for "stable pyridine carboxylic acids".

The patent landscape reveals increasing filings involving 1804729-80-3, particularly in bioconjugation technologies and PET radiotracer development. This reflects broader market shifts toward theranostics and precision medicine, where such compounds enable targeted diagnostic-therapeutic combinations. SEO-optimized terms like "PET probe building blocks" or "biocompatible heterocycles" correlate strongly with this application space.

Environmental and regulatory aspects of 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid are frequently queried. While not classified as hazardous under GHS, proper laboratory handling protocols for iodinated compounds are recommended. Sustainability-focused researchers often investigate "degradation pathways of fluorinated pyridines" or "eco-friendly halogenation methods", areas where this compound serves as a model substrate.

Emerging research explores its use in metal-organic frameworks (MOFs) for gas storage applications, leveraging the carboxylic acid moiety for coordination chemistry. This multidisciplinary potential makes 1804729-80-3 a recurring subject in materials science literature, particularly in studies tagged with "functionalized MOF linkers" or "heterocyclic carboxylate ligands".